5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide

• Molecular Formula: C15H22ClNO3S
• Molecular Weight: 331.9 g/mol
• IUPAC Name: 5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide
• InChI: InChI=1S/C15H22ClNO3S/c1-3-8-20-14-9-11(2)13(16)10-15(14)21(18,19)17-12-6-4-5-7-12/h9-10,12,17H,3-8H2,1-2H3
• InChI Key: AVHBGMFYBFTVRA-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)NC2CCCC2

Description

5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is also known as CP-690,550 and is primarily used in the field of immunology.

Mechanism of Action

5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide works by selectively inhibiting the activity of Janus kinases (JAKs), a family of enzymes that play a crucial role in signaling pathways involved in immune cell activation and cytokine production. By blocking JAKs, 5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide reduces the production of pro-inflammatory cytokines, leading to a decrease in inflammation and tissue damage.
Biochemical and Physiological Effects
Studies have shown that 5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide can effectively reduce inflammation and tissue damage in animal models of autoimmune diseases. It has also been shown to improve symptoms and disease activity in human clinical trials. However, it can also have side effects such as an increased risk of infections and liver toxicity.

Advantages and Limitations for Lab Experiments

5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide is a useful tool for studying the role of JAKs in immune cell signaling and cytokine production. Its selectivity for JAKs makes it a valuable tool for distinguishing between the different signaling pathways involved in immune cell activation. However, its potential side effects and toxicity limit its use in certain experimental settings.

Future Directions

Future research on 5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide could focus on developing more selective JAK inhibitors with fewer side effects. It could also explore the use of 5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide in combination with other drugs to improve its efficacy and reduce its toxicity. Additionally, research could investigate the role of JAKs in other diseases beyond autoimmune disorders, such as cancer and infectious diseases.

Synthesis Methods

The synthesis of 5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide involves the reaction of 4-methyl-2-propoxyaniline with chlorosulfonyl isocyanate in the presence of cyclopentylamine. The reaction yields a white crystalline solid that is then purified through recrystallization.

Scientific Research Applications

Research on 5-chloro-N-cyclopentyl-4-methyl-2-propoxybenzenesulfonamide has primarily focused on its use in the treatment of autoimmune diseases such as rheumatoid arthritis, lupus, and psoriasis. It has been shown to inhibit the activity of certain enzymes that play a role in the immune response, leading to a reduction in inflammation and tissue damage.